N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide

• Molecular Formula: C19H19F4NO2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-3-(2,2,3,3-tetrafluoropropoxymethyl)benzamide
• InChI: InChI=1S/C19H19F4NO2/c1-12-6-7-16(13(2)8-12)24-17(25)15-5-3-4-14(9-15)10-26-11-19(22,23)18(20)21/h3-9,18H,10-11H2,1-2H3,(H,24,25)
• InChI Key: JYEOGWMIVOPPDC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)COCC(C(F)F)(F)F)C
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC(=C2)COCC(C(F)F)(F)F)C

Description

N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide, also known as TFPB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. TFPB belongs to the class of benzamides, which are known for their ability to modulate various biological processes.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been studied for its potential therapeutic applications in various fields of research. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective properties. N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to inhibit the activity of enzymes that are involved in the inflammatory response, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has also been found to induce cell death in cancer cells, making it a potential anti-cancer agent. Additionally, N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to protect neurons from oxidative stress, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide involves its ability to modulate various biological processes. N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to inhibit the activity of enzymes such as phosphodiesterases and histone deacetylases, which are involved in the regulation of gene expression. N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro and in vivo. N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has also been found to induce apoptosis in cancer cells, leading to their death. Additionally, N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide in lab experiments is its ability to modulate various biological processes, making it a versatile tool for studying different pathways and disease models. Additionally, N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been shown to have low toxicity in vitro and in vivo, making it a relatively safe compound to work with. However, one limitation of using N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide. One area of research is the development of N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide derivatives with improved solubility and bioavailability. Another area of research is the investigation of N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies are needed to elucidate the mechanisms underlying N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide's anti-inflammatory and anti-cancer properties, which could lead to the development of novel therapeutics for these diseases.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide involves the reaction between 2,4-dimethylphenyl isocyanate and 3-(2,2,3,3-tetrafluoropropoxy)methyl aniline. The reaction is carried out in the presence of a catalyst and solvent. The resulting product is purified through column chromatography to obtain N-(2,4-dimethylphenyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide in its pure form.